Cas no 1807019-58-4 (4-Bromo-2-chloro-3-methyl-5-nitropyridine)

• Product Name: 4-Bromo-2-chloro-3-methyl-5-nitropyridine
• CAS No: 1807019-58-4
• MF: C₆H₄BrClN₂O₂
• MW: 251.465159416199
• CID: 4900198
• Update Time: 2025-10-29

4-Bromo-2-chloro-3-methyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloro-3-methyl-5-nitropyridine

• Inchi： 1S/C6H4BrClN2O2/c1-3-5(7)4(10(11)12)2-9-6(3)8/h2H,1H3
• InChI Key： IVAVFFRNTFHKHV-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C=1C)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 4-Bromo-2-chloro-3-methyl-5-nitropyridine

Comprehensive Overview of 4-Bromo-2-chloro-3-methyl-5-nitropyridine (CAS No. 1807019-58-4)

4-Bromo-2-chloro-3-methyl-5-nitropyridine is a high-value heterocyclic compound widely utilized in pharmaceutical and agrochemical research. With the CAS number 1807019-58-4, this nitropyridine derivative has garnered significant attention due to its versatile reactivity and applications in synthesizing bioactive molecules. Researchers frequently explore its potential in drug discovery, catalysis, and material science, aligning with trending topics like green chemistry and sustainable synthesis.

The molecular structure of 4-Bromo-2-chloro-3-methyl-5-nitropyridine features a pyridine core substituted with bromo, chloro, methyl, and nitro groups, offering unique electronic properties. This configuration enables selective functionalization, making it a key intermediate in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. Recent studies highlight its role in developing antimicrobial agents and kinase inhibitors, addressing global demands for novel therapeutics.

In the context of AI-driven drug design, 4-Bromo-2-chloro-3-methyl-5-nitropyridine is often indexed in computational databases for virtual screening and QSAR modeling. Its structural motifs are leveraged to optimize ADMET properties (Absorption, Distribution, Metabolism, Excretion, Toxicity), a hot topic in precision medicine. Laboratories prioritize its use under controlled conditions to ensure reproducibility, reflecting the industry’s shift toward automated synthesis platforms.

From an industrial perspective, scalability and cost-effective production of CAS 1807019-58-4 are critical. Manufacturers employ flow chemistry and catalytic hydrogenation to minimize waste, resonating with circular economy principles. Analytical techniques like HPLC and NMR ensure high purity (>98%), meeting stringent regulatory standards for GMP compliance.

Environmental considerations are paramount. The compound’s biodegradability and eco-toxicity profiles are under scrutiny, aligning with EPA guidelines and REACH regulations. Researchers are investigating alternative solvents (e.g., ionic liquids) to reduce ecological footprints, a recurring theme in academic publications and patent filings.

In summary, 4-Bromo-2-chloro-3-methyl-5-nitropyridine (1807019-58-4) bridges fundamental research and industrial innovation. Its multifaceted applications—from medicinal chemistry to process optimization—make it a focal point for scientists addressing global health challenges and sustainable development goals.